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Compound of Interest
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Cat. No.: B078950

For Researchers, Scientists, and Drug Development Professionals

Germanium tetraiodide (Gels), an inorganic compound composed of a central germanium
atom covalently bonded to four iodine atoms, is a material of significant interest in various
scientific and technological fields. Its utility as a precursor in the synthesis of germanium-based
materials for electronics and optics, as well as a reagent in organic synthesis, necessitates a
thorough understanding of its stability and reactivity.[1][2] This technical guide provides an in-
depth analysis of the core chemical and physical properties of Germanium tetraiodide, with a
focus on its stability under various conditions and its reactivity profile.

Physical and Chemical Properties

Germanium tetraiodide is an orange-to-red crystalline solid.[1][3] A summary of its key

physical properties is presented in Table 1.
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Property Value References
Molecular Formula Gela [31[4]
Molecular Weight 580.26 g/mol [41[5]
Appearance Orange to red crystalline solid [11[3]
Melting Point 144 - 146 °C [31[5]
Boiling Point 350 - 377 °C [3][5]
Density 4.32 - 4.40 g/cm3 at 25 °C [315]

Soluble in carbon disulfide and
N benzene. Less soluble in
Solubility ) [1][6]
carbon tetrachloride and

chloroform. Reacts with water.

Stability of Germanium Tetraiodide

The stability of Germanium tetraiodide is influenced by temperature, moisture, and light.
Understanding these factors is crucial for its proper handling, storage, and application.

Thermal Stability

Germanium tetraiodide exhibits moderate thermal stability. It begins to decompose into
Germanium(ll) iodide (Gelz2) and elemental iodine (I2) at temperatures above its melting point.
[6][7] This decomposition process is a key consideration in its use in chemical vapor deposition
(CVD) processes for the production of germanium-based thin films.[1]

Hydrolytic Stability

Gela is highly sensitive to moisture and undergoes rapid hydrolysis in the presence of water,
producing germanium dioxide (GeO2) and hydroiodic acid (HI).[2][6][8] This reactivity
necessitates handling and storage under inert and dry conditions to prevent degradation.[5][8]

The overall hydrolysis reaction can be represented as:

Gela(s) + 2H20(I) » GeOz(s) + 4Hl(aq)
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Storage and Handling

Due to its sensitivity to moisture and light, Germanium tetraiodide should be stored in a tightly
sealed container in a cool, dry, and dark place under an inert atmosphere (e.g., nitrogen or
argon).[5][8]

Reactivity of Germanium Tetraiodide

Germanium tetraiodide serves as a versatile reagent in various chemical transformations. Its
reactivity is centered around the germanium-iodine bond, which can be cleaved in the
presence of various nucleophiles and reducing agents.

Reactions with Water, Acids, and Bases

As previously discussed, Gela reacts readily with water.[6] While specific details on its reactivity
with a wide range of acids and bases are not extensively documented in the readily available
literature, its reaction with hydroiodic acid is part of its synthesis from germanium dioxide.[6][9]
It is expected to react with strong bases, likely leading to the formation of germanates and
iodide salts. It is also incompatible with oxidizing agents.[8]

Reactions with Organic Compounds

Germanium tetraiodide is employed as a reagent in organic synthesis, particularly for the
formation of organogermanium compounds.[1] For instance, it reacts with tetraalkyl tin
compounds at elevated temperatures (250 °C) to yield dialkyltin diiodide and dialkylgermanium
diiodide.[6]

RaSn + Gelsa —» R2Snlz + R2Gelz (R = Et, Bu, Ph)

Reactions with Other Inorganic Compounds

Gela reacts with elemental germanium and sulfur at high temperatures to produce germanium
sulfide iodides, such as GeSlz and Ge2Ssl2.[6] It also participates in reactions with metal
carbonyls. For example, its reaction with diiron nonacarbonyl in an ionic liquid at 130 °C yields
a germanium-iron cluster compound.[6]

Experimental Protocols
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Detailed experimental protocols for the synthesis and reactivity studies of Germanium
tetraiodide are often proprietary or published in specialized literature. However, general
methodologies can be outlined based on available information.

Synthesis of Germanium Tetraiodide

A common laboratory-scale synthesis involves the direct reaction of germanium metal with
elemental iodine or the reaction of germanium dioxide with concentrated hydroiodic acid.[1][6]

[9]
Method 1: Direct Reaction

e Reactants: Germanium powder and solid iodine.

e Procedure: A stoichiometric mixture of germanium and iodine is heated in a sealed,
evacuated quartz tube. The reaction is typically carried out at elevated temperatures,
followed by purification of the Gels product, often through sublimation.

o Reaction: Ge(s) + 2I2(g) — Gela(Qg)
Method 2: Reaction with Hydroiodic Acid
e Reactants: Germanium dioxide (GeO:z) and 57% hydroiodic acid (HI).

e Procedure: Germanium dioxide is dissolved in concentrated hydroiodic acid. Upon cooling or
concentration, Germanium tetraiodide crystallizes from the solution and can be collected
by filtration.

e Reaction: GeOz(s) + 4HI(aq) — Gela(s) + 2H20())[9]

Characterization

Standard analytical techniques for characterizing the purity and structure of Germanium
tetraiodide include:

» X-ray Diffraction (XRD): To confirm the crystal structure.

¢ Melting Point Analysis: As a measure of purity.
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» Elemental Analysis: To determine the stoichiometric ratio of germanium and iodine.

Conclusion

Germanium tetraiodide is a reactive inorganic compound with well-defined thermal and
hydrolytic instabilities. Its handling requires stringent anhydrous and inert conditions. The
reactivity of the Ge-I bond makes it a valuable precursor for the synthesis of a variety of
germanium-containing materials and molecules. A thorough understanding of its stability and
reactivity, as outlined in this guide, is paramount for its effective and safe utilization in research
and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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